Cas no 28777-87-9 (Benzaldehyde, hydroxy-)

Benzaldehyde, hydroxy- structure

Product Name:Benzaldehyde, hydroxy-

CAS No:28777-87-9

Molecular Formula:C₇H₆O₂

Molecular Weight:122.12134

CID:272828

Benzaldehyde, hydroxy- Properties

Names and Identifiers

- Benzaldehyde, hydroxy-
- Hydroxybenzaldehyde
- InChIKey： SMQUZDBALVYZAC-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H6O2/c8-5-6-3-1-2-4-7(6)9/h1-5,9H
- SMILES： OC1C=CC=CC=1C=O

Computed Properties

Exact Mass: 122.03678
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 14
Monoisotopic Mass: 332.319149
Heavy Atom Count: 24
Complexity: 243
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 24.1

Experimental Properties

PSA: 37.3
Boiling Point: 190 deg C (40 Pa)

Benzaldehyde, hydroxy- Related Literature

1. The effect of steric changes on the isoselectivity of dinuclear indium catalysts for lactide polymerization

K. M. Osten,D. C. Aluthge,P. Mehrkhodavandi Dalton Trans. 2015 44 6126
2. Syntheses and characterization of monobasic tridentate Cu(ii) Schiff-base complexes for efficient oxidation of 3,5-di-tert-butylcatechol and oxidative bromination of organic substrates

Sweta Kumari,Arun Kumar Mahato,Abhishek Maurya,Vijay Kumar Singh,Neha Kesharwani,Payal Kachhap,Igor O. Koshevoy,Chanchal Haldar New J. Chem. 2017 41 13625
3. The synthesis of chromenes, chromanes, coumarins and related heterocycles via tandem reactions of salicylic aldehydes or salicylic imines with α,β-unsaturated compounds

Yong-Ling Shi,Min Shi Org. Biomol. Chem. 2007 5 1499
4. Polystyrene and polymethacrylate resin-supported Jacobsen’s alkene epoxidation catalyst

Laetitia Canali,Elaine Cowan,Hervé Deleuze,Colin L. Gibson,David C. Sherrington J. Chem. Soc. Perkin Trans. 1 2000 2055
5. Light-assisted coupling of phenols with CO2 to 2-hydroxybenzaldehydes catalyzed by a g-C3N4/NH2-MIL-101(Fe) composite

Sakshi Bhatt,Ranjita S. Das,Anupama Kumar,Anil Malik,Aishwarya Soni,Suman L. Jain Catal. Sci. Technol. 2022 12 6805
6. Selective fluorescence sensing of Mg2+ ions by Schiff base chemosensor: effect of diamine structural rigidity and solvent

P. S. Hariharan,Savarimuthu Philip Anthony RSC Adv. 2014 4 41565
7. Chirality and diastereoselection in the μ-oxo diiron complexes L2Fe–O–FeL2 (L = bidentate salicylaldiminato)

Jan M. Becker,James Barker,Guy J. Clarkson,Remy van Gorkum,Gursharon K. Johal,Richard I. Walton,Peter Scott Dalton Trans. 2010 39 2309
8. Chemistry and applications of organotin(iv) complexes of Schiff bases

Mala Nath,Pramendra K. Saini Dalton Trans. 2011 40 7077
9. Organic corrosion inhibitors for aluminium and its alloys in acid solutions: a review

Klodian Xhanari,Matja? Fin?gar RSC Adv. 2016 6 62833
10. One-pot two-step mechanochemical synthesis: ligand and complex preparation without isolating intermediates

Michael Ferguson,Nicola Giri,Xu Huang,David Apperley,Stuart L. James Green Chem. 2014 16 1374

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